3-Bromo-2,5-dimethoxybenzyl Alcohol

• CAS RN: 196302-51-9
• Molecular Formula: C9H11BrO3
• Molecular Weight: 247.09 g/mol
• IUPAC Name: (3-bromo-2,5-dimethoxyphenyl)methanol
• InChI: InChI=1S/C9H11BrO3/c1-12-7-3-6(5-11)9(13-2)8(10)4-7/h3-4,11H,5H2,1-2H3
• InChI Key: JTYYNNSRXWOIEE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1)Br)OC)CO

Description

3-Bromo-2,5-dimethoxybenzyl Alcohol is a useful research compound. Its molecular formula is C9H11BrO3 and its molecular weight is 247.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Bromo-2,5-dimethoxybenzyl Alcohol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Bromo-2,5-dimethoxybenzyl Alcohol including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

To a cooled (0° C.) solution of 51 (8.0 g, 33 mmol) in THF (100 ml) was added LiAlH4 (15 ml of 1.0M in THF) dropwise. After 15 min, the reaction was quenched with 2N HCl and the aqueous layer was extracted with EtOAc. The EtOAc layer was dried concentrated to give a solid (7.5 g, 93%): Mp=65–67° C.; 1H NMR (DMSO-d6) δ 7.05 (d, 1 H, J=3.0 Hz), 6.98 (d, 1 H, J=2.5 Hz), 5.28 (t, 1 H, J=4.9 Hz), 4.47 (d, 2 H, J=5.7 Hz), 3.73 (s, 3 H), 3.67 (s, 3 H); MS 245 (M−H)−

Synthesis routes and methods II

Procedure details

A solution of 8.27 gm (33.75 mmol) of 3-bromo-2,5-dimethoxy benzaldehyde* in 40 ml THF and 20 ml water was cooled to 10° C. and treated portionwise with 3.83 gm (101.2 mmol) NaBH4. Stirring was maintained at ambient temperature until tlc analysis (silica gel; 1:4 ethyl acetate:hexane) indicated the absence of starting aldehyde. After 30 minutes the solvent was removed in vacuo and the residue was portioned between ethyl acetate and water. After washing with brine and drying (Na2SO4), the ethyl acetate extract was concentrated in vacuo to yield 8.34 gm (99%) of a white solid, mp 59°-60° C.; tlc (cited), Rf 0.12.